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Compound of Interest

Compound Name: Tetramethylammonium formate

Cat. No.: B1581965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,

synthesis, applications, and safety protocols for tetramethylammonium formate. The

information is intended to support laboratory research and development activities.

Core Physicochemical Properties
Tetramethylammonium formate is a quaternary ammonium salt that exists as a liquid,

typically supplied as an aqueous solution.[1] It is fully miscible with water.[1][2]

Table 1: Physicochemical Data for Tetramethylammonium Formate
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Property Value Source(s)

CAS Number 59138-84-0 [1][3]

Molecular Formula C₅H₁₃NO₂ [1][2][4]

Molecular Weight 119.16 g/mol [1][3][4]

Physical Form Liquid [1][2][3]

Boiling Point 102 °C [1][2][3]

Density 1.02 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.364 [1][2]

Water Solubility Fully miscible [1][2][5]

IUPAC Name tetramethylazanium;formate [4][5]

InChI Key
WWIYWFVQZQOECA-

UHFFFAOYSA-M
[4][5]

SMILES
C--INVALID-LINK--(C)C.

[O-]C=O
[5][6]

Synthesis Protocol
A primary method for synthesizing tetramethylammonium formate involves the reaction of

trimethylamine with methyl formate.[7] This process is outlined in U.S. Patent 4,572,769A.[7]

Experimental Protocol: Synthesis of Tetramethylammonium Formate[7]

Reactant Preparation: Dissolve trimethylamine ((CH₃)₃N) and methyl formate (HCOOCH₃) in

a suitable solvent, such as methyl alcohol or ethyl alcohol. For example, 1.95 mol of

trimethylamine and 1.95 mol of methyl formate can be dissolved in 200 g of methyl alcohol.

[7]

Reaction: The components are reacted under specific conditions (details are provided in the

patent document) to yield tetramethylammonium formate.[7]
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Application in Electrolysis: The resulting tetramethylammonium formate solution can then

be used as a raw material in an electrolytic cell to produce high-purity tetramethylammonium

hydroxide.[7]

Trimethylamine
((CH₃)₃N)

Tetramethylammonium Formate
(C₅H₁₃NO₂)

+

Methyl Formate
(HCOOCH₃)

Methanol or
Ethanol Solvent

in

Click to download full resolution via product page

Caption: Synthesis of Tetramethylammonium Formate.

Applications in Research and Development
Tetramethylammonium formate has several applications relevant to scientific research and

industry, leveraging its properties as an ionic liquid and catalyst.

Chromatography: It may be used to reduce the temperature sensitivity of analytical systems

and can decrease the corrosion of stainless-steel flow systems caused by chloride-induced

depassivation.[1][6]

Catalysis: It serves as a polymer and coating catalyst or hardening agent.[8]

Electronics: The compound is a component in formulations for photoresist strippers and

residue removers.[8]

Oil and Gas: It is used as a non-halide containing clay stabilizer in oilfield applications.[8]
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Synthetic Chemistry: It functions as a synthetic reagent and a catalytic reducing agent.[8] It

is also described as an all-organic, non-metallic, non-halide ionic strength modifier.[8]

Safety and Handling
Proper handling of tetramethylammonium formate is essential to ensure laboratory safety.

The compound is classified as an irritant.

Table 2: Hazard and Safety Information

Category Information Source(s)

Hazard Codes Xi (Irritant) [1]

Risk Statements
R36/37/38: Irritating to eyes,

respiratory system and skin.
[1]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[4]

Safety Statements

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice.S36: Wear

suitable protective clothing.

[1]

Recommended Personal Protective Equipment (PPE) and Handling:

Ventilation: Handle in a well-ventilated area or outdoors.[3]

Eye Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[3][9]

Skin Protection: Wear impervious, fire/flame-resistant clothing and handle with appropriate

gloves (e.g., compliant with EU Directive 89/686/EEC and standard EN 374).[3][9]
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Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator.[3]

General Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.

[3][9]

First Aid Measures:[9]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention.

Inhalation: Move to fresh air. If symptoms occur, get medical attention immediately.

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms arise.

Storage and Disposal:

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][9] Store

away from incompatible materials such as strong oxidizing agents.[9]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with local, state, and federal regulations.[3]
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Caption: General Laboratory Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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